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Compound of Interest

Compound Name: 3-Ethyl-d5-adenine

CAS No.: 147028-85-1

Cat. No.: B561743

Get Quote

To design a self-validating disposal protocol, we must first analyze the physicochemical

properties of the compound. 3-Ethyl-d5-adenine is a nitrogen-rich, alkylated adenine

derivative. Its high nitrogen content dictates that standard combustion will generate hazardous

nitrogen oxides (NOx), strictly requiring specialized thermal destruction[1].

Table 1: Quantitative Data & Operational Implications
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Property Value
Operational Implication for
Disposal

Chemical Name 3-Ethyl-d5-adenine

Deuterated standard;

environmental release poses

severe MS cross-

contamination risks.

CAS Number 147028-85-1[2]

Essential identifier for EPA

hazardous waste manifests

and vendor profiling.

Molecular Formula C7H4D5N5[2]

High nitrogen content dictates

the absolute need for NOx

scrubbing during incineration.

Molecular Weight 168.21 g/mol [3]

Utilized for stoichiometric

calculations if chemical

degradation is required prior to

disposal.

Regulatory Framework: The "Cradle-to-Grave"
Mandate
Under the Environmental Protection Agency (EPA) Resource Conservation and Recovery Act

(RCRA), chemical waste must be managed from the moment of generation to its ultimate

destruction—a concept known as "cradle-to-grave" management[4]. Evaporation or sewer

disposal of hazardous laboratory chemicals is strictly prohibited[5]. Because 3-ethyladenine

derivatives are highly reactive and environmentally persistent, they must be dissolved in a

combustible solvent and processed through a licensed chemical incinerator equipped with an

afterburner and an alkaline scrubber[1].

Standard Operating Procedures (SOPs)
Protocol 1: Routine Liquid Waste Segregation & Storage
Causality Focus: Preventing container degradation and ensuring RCRA compliance.
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Solvent Compatibility Verification: 3-Ethyl-d5-adenine is typically dissolved in organic

solvents like methanol or DMSO for LC-MS/MS use. Ensure your primary waste container is

made of High-Density Polyethylene (HDPE). Why? HDPE offers superior broad-spectrum

chemical resistance compared to standard glass, which can shatter, or lower-grade plastics

that organic solvents can embrittle over time.

Waste Segregation: Classify the mixture strictly as "Non-Halogenated Organic Waste"

(provided no halogenated solvents like dichloromethane were used). Never mix this waste

with strong oxidizing agents, as concentrated purine derivatives can undergo dangerous

exothermic reactions.

Satellite Accumulation Area (SAA) Storage: Store the waste container at or near the point of

generation. By EPA law, an SAA can accumulate up to 55 gallons of hazardous waste, but

the container must remain tightly closed at all times unless actively receiving waste[6][7].

Secondary Containment: Place the HDPE container inside a chemically resistant secondary

containment tray. Why? The tray must be capable of holding 110% of the largest container's

volume to prevent catastrophic environmental release in the event of a primary vessel

failure[6].

EPA-Compliant Labeling: Affix a "Hazardous Waste" label immediately upon the first drop of

waste entering the container[6]. Explicitly list the contents (e.g., "Methanol 99%, 3-Ethyl-d5-
adenine <1%") to prevent costly unknown-waste profiling delays during vendor pickup.

Protocol 2: Solid Spill Decontamination Workflow
Causality Focus: Preventing aerosolization and isotopic cross-contamination.

PPE Enforcement: Don nitrile gloves, chemical safety goggles, and a lab coat. If the spill

involves dry powder, upgrade to an N95 or P100 particulate respirator.

Aerosolization Prevention: Surround and gently cover the solid spill with paper towels

dampened with a 10% ethanol solution. Why? Dry sweeping or using a standard vacuum will

aerosolize the fine deuterated dust, contaminating the laboratory's HVAC system and

adjacent LC-MS/MS sample preparation zones.
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Mechanical Collection: Carefully scoop the dampened powder using a non-sparking,

disposable spatula.

Chemical Decontamination: Wash the spill area with a 10% bleach (sodium hypochlorite)

solution. Why? Hypochlorite oxidatively degrades residual purine organics, destroying the

intact molecule and mitigating trace analytical carryover. Follow with a thorough deionized

water rinse.

Solid Waste Disposal: Place all contaminated paper towels, scoops, and PPE into a

designated solid hazardous waste bag. Label as "Solid Debris Contaminated with 3-Ethyl-
d5-adenine" and schedule for high-temperature incineration.

Disposal Workflow Visualization
The following diagram maps the logical progression of 3-Ethyl-d5-adenine waste from

generation to final destruction, ensuring all logistical and regulatory checkpoints are met.
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Fig 1. Cradle-to-grave disposal workflow for 3-Ethyl-d5-adenine laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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